Cas no 2228636-24-4 (4-{hydroxy(methyl)aminomethyl}-2-nitrophenol)

• Product Name: 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol
• CAS No: 2228636-24-4
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 6482756
• PubChem ID: 165713801
• Update Time: 2025-10-28

4-{hydroxy(methyl)aminomethyl}-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol
• 2228636-24-4
• 4-{[hydroxy(methyl)amino]methyl}-2-nitrophenol
• EN300-1767722

• Inchi： 1S/C8H10N2O4/c1-9(12)5-6-2-3-8(11)7(4-6)10(13)14/h2-4,11-12H,5H2,1H3
• InChI Key： DKRDNQKUEQABJR-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.5Ų

Additional information on 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol

Chemical Profile of 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol (CAS No. 2228636-24-4)

4-{hydroxy(methyl)aminomethyl}-2-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 2228636-24-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of nitrophenols, which are widely studied for their diverse chemical properties and potential applications in medicinal chemistry. The presence of both hydroxyl and amino groups in its molecular structure makes it a versatile intermediate, offering unique reactivity that can be exploited in synthetic chemistry and drug development.

The molecular structure of 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol consists of a nitro-substituted benzene ring connected to a hydroxymethylamino side chain. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable building block in the synthesis of more complex pharmacophores. The nitro group, known for its strong electron-withdrawing effect, influences the reactivity of the aromatic ring, while the hydroxymethylamino group provides opportunities for further functionalization through nucleophilic substitution or condensation reactions.

In recent years, there has been growing interest in nitrophenol derivatives due to their potential biological activities. Studies have demonstrated that nitroaromatic compounds can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of functional groups in 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol suggests that it may possess similar bioactivities, although this remains an area ripe for further investigation. Researchers are particularly interested in how the hydroxyl and amino functionalities can interact with biological targets, potentially leading to the development of novel therapeutic agents.

One of the most compelling aspects of 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol is its utility as a precursor in the synthesis of more complex molecules. The hydroxymethylamino group can serve as a nucleophile in reactions such as Schiff base formation or reduction reactions, allowing for the creation of amine linkages that are crucial in drug design. Additionally, the nitro group can be reduced to an amine under controlled conditions, expanding the range of possible derivatives. These synthetic possibilities make 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol a valuable asset for medicinal chemists seeking to develop new compounds with tailored biological activities.

The compound's relevance is further underscored by its potential applications in biochemical research. The presence of both hydroxyl and amino groups allows it to participate in hydrogen bonding interactions, making it a useful tool for studying protein-ligand binding mechanisms. Furthermore, its nitro group can be used as a probe to investigate redox-sensitive processes within biological systems. These applications highlight the compound's importance not only as a synthetic intermediate but also as a tool for understanding fundamental biological processes.

Recent advancements in computational chemistry have also enhanced our ability to explore the properties of 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol. Molecular modeling studies can predict how this compound might interact with biological targets, providing insights into its potential bioactivity before experimental validation is necessary. Such computational approaches are particularly valuable for designing derivatives with improved properties, such as enhanced solubility or selectivity. By leveraging these tools, researchers can accelerate the drug discovery process and bring new therapeutic options to fruition more quickly.

The synthesis of 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol itself presents an interesting challenge due to its complex functionalization requirements. However, modern synthetic methodologies have made significant strides in simplifying these processes. Catalytic hydrogenation techniques, for instance, can efficiently reduce the nitro group while preserving other functional groups intact. Similarly, palladium-catalyzed cross-coupling reactions offer precise control over carbon-carbon bond formation, allowing for the introduction of additional substituents as needed.

As interest in natural product-inspired drug design grows, compounds like 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol may find new applications by serving as inspiration for analogs derived from biologically active molecules found in nature. The structural motifs present in this compound could be modified to mimic known bioactive scaffolds while introducing novel features that enhance efficacy or reduce side effects. This approach leverages both synthetic chemistry expertise and ecological inspiration to create promising candidates for further development.

The safety profile of 4-{hydroxy(methyl)aminomethyl}-2-nitrophenol is another critical consideration during its development and application. While preliminary studies suggest that it behaves predictably under standard laboratory conditions, comprehensive toxicological assessments are necessary before any clinical use can be considered. Researchers must evaluate potential effects on various biological systems to ensure that the compound is both safe and effective when used as intended.

In conclusion,4-{hydroxy(methyl)aminomethyl}-2-nitrophenol (CAS No. 2228636-24-4) represents a fascinating compound with significant potential in pharmaceutical chemistry and biochemical research. Its unique structural features offer opportunities for diverse applications ranging from synthetic intermediates to tools for understanding biological processes at a molecular level. As research continues into this compound and related derivatives,4-{hydroxy(methyl)aminomethyl}-2-nitrophenol is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.